Cas no 105701-66-4 (Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo-)

Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo- structure
105701-66-4 structure
Product Name:Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo-
CAS No:105701-66-4
MF:C7H8N2O4
MW:184.149421691895
CID:207549
PubChem ID:129091
Update Time:2025-04-19

Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Isoxazolo[4,5-c]pyridine-4-carboxylicacid, 2,3,4,5,6,7-hexahydro-3-oxo-
    • 3-hydroxy-4,5,6,7-tetrahydro-isoxazolo(4,5-c)pyridine-4-carboxylic acid
    • 3-oxo-4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-4-carboxylic acid
    • (RS)-3-hydroxy-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-4-carboxylic acid
    • (RS)-3-hydroxy-4,5,6,7-tetrahydroisoxazolo< 4,5-c> pyridine-4-carboxylic acid zwitterion
    • 4-Hpca
    • 5-HPCA
    • AC1L2UZH
    • ACMC-20m8te
    • AG-D-19486
    • CTK0I1265
    • PD093701
    • 3-Hydroxy-4,5,6,7-tetrahydro[1,2]oxazolo[4,5-c]pyridine-4-carboxylic acid
    • Isoxazolo(4,5-c)pyridine-4-carboxylic acid, 2,3,4,5,6,7-hexahydro-3-oxo-, (+-)-
    • CAS_129091
    • 105701-66-4
    • DTXSID80909683
    • NSC_129091
    • 3-Oxo-2,3,4,5,6,7-hexahydroisoxazolo[4,5-c]pyridine-4-carboxylic acid
    • SCHEMBL13319918
    • BDBM81879
    • Inchi: 1S/C7H8N2O4/c10-6-4-3(13-9-6)1-2-8-5(4)7(11)12/h5,8H,1-2H2,(H,9,10)(H,11,12)
    • InChI Key: DBCBPNMITMFFKO-UHFFFAOYSA-N
    • SMILES: O1C2CCNC(C(=O)O)C=2C(N1)=O

Computed Properties

  • Exact Mass: 184.04844
  • Monoisotopic Mass: 184.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.3
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • PSA: 87.66
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